Cas no 1803834-28-7 (Ethyl 2-fluoro-5-methyl-3-nitrophenylacetate)

• Product Name: Ethyl 2-fluoro-5-methyl-3-nitrophenylacetate
• CAS No: 1803834-28-7
• MF: C₁₁H₁₂FNO₄
• MW: 241.215686798096
• CID: 5004159
• Update Time: 2025-10-22

Ethyl 2-fluoro-5-methyl-3-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-5-methyl-3-nitrophenylacetate

• Inchi： 1S/C11H12FNO4/c1-3-17-10(14)6-8-4-7(2)5-9(11(8)12)13(15)16/h4-5H,3,6H2,1-2H3
• InChI Key： VRZJYCAETZTXSE-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C)C=C1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 2-fluoro-5-methyl-3-nitrophenylacetate

Comprehensive Overview of Ethyl 2-fluoro-5-methyl-3-nitrophenylacetate (CAS No. 1803834-28-7)

Ethyl 2-fluoro-5-methyl-3-nitrophenylacetate (CAS No. 1803834-28-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its fluoro and nitro functional groups, is widely utilized as a key intermediate in the development of bioactive molecules. Its unique structural features, including the ethyl acetate moiety and aromatic ring substitutions, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like Ethyl 2-fluoro-5-methyl-3-nitrophenylacetate has surged due to their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Researchers are particularly interested in its potential role in synthesizing targeted therapies for various diseases. The compound's CAS No. 1803834-28-7 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance in both industrial and academic settings.

One of the most discussed topics in organic chemistry today is the green synthesis of complex molecules. Ethyl 2-fluoro-5-methyl-3-nitrophenylacetate aligns with this trend, as scientists explore eco-friendly catalytic methods to produce it with higher yields and lower environmental impact. Questions like "How to optimize the synthesis of nitrophenylacetate derivatives?" or "What are the applications of fluoroaromatic esters in medicine?" are commonly encountered in search engines, highlighting the compound's interdisciplinary appeal.

The compound's molecular stability and reactivity are also subjects of intense study. Its nitro group offers opportunities for further functionalization, making it a valuable precursor in multi-step synthetic routes. Additionally, the methyl and fluoro substituents contribute to its electronic properties, which are crucial for designing high-performance materials such as liquid crystals or organic semiconductors. These attributes position Ethyl 2-fluoro-5-methyl-3-nitrophenylacetate as a compound of interest for both chemists and material scientists.

From a commercial perspective, CAS No. 1803834-28-7 is often listed in catalogs of specialty chemicals, with suppliers emphasizing its high purity and consistency. The compound's role in peptide coupling reactions and cross-coupling methodologies further expands its utility. As the pharmaceutical industry continues to prioritize precision medicine, intermediates like this ester are expected to play a pivotal role in developing next-generation therapeutics.

In summary, Ethyl 2-fluoro-5-methyl-3-nitrophenylacetate (CAS No. 1803834-28-7) represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted applications, coupled with the rising demand for fluorinated building blocks, ensure its continued prominence in research and industrial workflows. Future studies will likely focus on refining its synthetic pathways and uncovering novel applications in emerging technologies.